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Compound of Interest

Compound Name: J-1048

Cat. No.: B12396714 Get Quote

The NCI-H1048 cell line has been instrumental in identifying potential therapeutic targets for

small cell lung cancer. Studies have revealed its sensitivity to a range of inhibitors targeting

critical cellular pathways involved in cell growth, proliferation, and DNA repair.

mTOR and PI3K Signaling Pathway
The PI3K/mTOR pathway is a central regulator of cell growth, proliferation, and survival. The

NCI-H1048 cell line has demonstrated sensitivity to inhibitors of this pathway, indicating a

dependency on this signaling axis.

Compound Target(s)
IC50 (µM) in H1048
Cells

Reference

BEZ-235
Dual PI3K/mTOR

inhibitor

Sensitive (among top

5 sensitive lines)
[1]

Everolimus mTORC1 inhibitor
Data available in

study
[1]

Note: Specific IC50 values for everolimus in H1048 were not explicitly provided in the

referenced snippet, but the cell line was part of the tested panel.

Cell Viability Assay: NCI-H1048 cells are seeded in 96-well plates and exposed to a range of

concentrations of the test compound (e.g., BEZ-235, everolimus) for 96 hours. Cell viability is

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b12396714?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC6279282/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6279282/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12396714?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


then assessed using a colorimetric assay, such as the WST-8 assay with Cell Counting Kit-8.

The half-maximal inhibitory concentration (IC50) is calculated from the resulting dose-response

curves.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Small Cell Lung Cancer Screen of Oncology Drugs, Investigational Agents, and Gene and
microRNA Expression - PMC [pmc.ncbi.nlm.nih.gov]

2. De novo deoxyribonucleotide biosynthesis regulates cell growth and tumor progression in
small-cell lung carcinoma - PMC [pmc.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b12396714?utm_src=pdf-body-img
https://www.benchchem.com/product/b12396714?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC6279282/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6279282/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8242079/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8242079/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12396714?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Molecular Vulnerabilities of the NCI-H1048 SCLC Cell
Line]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12396714#what-is-the-mechanism-of-action-of-j-
1048]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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